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Compound of Interest

Compound Name: Tetrahydrofurfuryl acetate

Cat. No.: B166781

Tetrahydrofurfuryl Acetate: A Safer Alternative to
Traditional Polar Aprotic Solvents

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

The pharmaceutical industry is increasingly prioritizing the adoption of greener and safer
laboratory practices. A significant area of focus is the replacement of hazardous solvents with
more benign alternatives without compromising reaction efficiency. Traditional polar aprotic
solvents such as N,N-dimethylformamide (DMF), N,N-dimethylacetamide (DMAc), N-methyl-2-
pyrrolidone (NMP), and dimethyl sulfoxide (DMSO) are widely used in drug discovery and
development due to their excellent solvating properties. However, their use is associated with
significant health and environmental risks, including reproductive toxicity, mutagenicity, and
difficulties in disposal.

Tetrahydrofurfuryl acetate (THFA) is emerging as a promising, safer alternative. Derived from
renewable resources, this bio-based solvent offers a favorable safety profile and physical
properties that make it a suitable replacement in a variety of chemical transformations. This
document provides detailed application notes, comparative data, and experimental protocols to
facilitate the adoption of THFA in a research and development setting.
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Comparative Overview of Physical and Toxicological
Properties

A comparative analysis of the physical and toxicological properties of THFA against traditional

polar aprotic solvents highlights its potential as a safer alternative. THFA is a colorless liquid

with a mild, pleasant odor and is soluble in many organic solvents.[1][2] The tables below

summarize key data points for easy comparison.

Table 1: Physical Properties of Tetrahydrofurfuryl Acetate and Traditional Polar Aprotic

Solvents
Tetrahydrof  N,N- N,N- .
. . N-Methyl-2-  Dimethyl
urfuryl Dimethylfor Dimethylac . .
Property . . pyrrolidone  Sulfoxide
Acetate mamide etamide
(NMP) (DMSO)
(THFA) (DMF) (DMAC)
CAS Number  637-64-9[3] 68-12-2[4] 127-19-5[5] 872-50-4[6] 67-68-5[7]
Molecular
Weight ( 144.17[3] 73.09[4] 87.12[8] 99.13[6] 78.13[7]
g/mol )
Boiling Point
) 194-195[3] 153[4] 165[9] 202[6] 189[7]
Melting Point
N/A -61[4] -20[9] -24[6] 19[7]
4
Density (g/mL
1.061[3] 0.944[4] 0.937[9] 1.028[6] 1.10[7]
at 25°C)
Flash Point
) 84[3] 58[10] 63[5] 91[1] 87[7]
4
Solubility in o o o o
Wat Soluble[11] Miscible[12] Miscible[9] Miscible[6] Miscible[7]
ater

Table 2: Toxicological Properties and GHS Classifications
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Tetrahydrof  N,N- N,N- .
. . N-Methyl-2-  Dimethyl
urfuryl Dimethylfor Dimethylac . .
Hazard . . pyrrolidone  Sulfoxide
Acetate mamide etamide
(NMP) (DMSO)
(THFA) (DMF) (DMAC)
Danger,
Danger,
Health Danger,
GHS _ Health ]
) Warning[13] Hazard, Health Warning[15]
Pictograms Hazard,
Flammable[1 Hazard[14] )
Irritant[4]
3]
Harmful if
Acute Oral
o swallowed 2800 4400 3914 14500
Toxicity
(Acute Tox. 4) mg/kg[6] mg/kg[16] mg/kg[1] mg/kg[15]
(LD50, rat)
[13]
Suspected of Evidence of
] May damage ]
damaging May damage - May damage reproductive
] - fertility or the )
Reproductive  fertility the unborn ] the unborn effects in
o ) unborn child ) )
Toxicity (based on child (Repr. child (Repr. animal
] (Repr. 1B) ]
metabolite 1B)[18] [19][20] 1B)[4][21] studies[22]
THFA)[1][17] [23]
Not
classifiable ) ]
, , Not listed as _ Not listed as
) ~ Not listed as as to its Not listed as
Carcinogenici _ .. a a
a carcinogenicit a

ty

carcinogen[4]

y to humans
(IARC Group
3)[12]

carcinogen[1l

6]

carcinogen[4]

carcinogen[1l
5]

Not

Not expected

Not expected

No mutagenic in Not expected
o ) ) to be to be
Mutagenicity information most ] to be i
) mutagenic[16 ) mutagenic[15
available[4] standard | mutagenic[1] |
tests[12]

Note: The reproductive toxicity of THFA is inferred from its metabolite, tetrahydrofurfuryl alcohol
(THFA), which has been shown to have reproductive and developmental effects in animal
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studies.[1][17]

Logical Workflow for Solvent Replacement

The decision to replace a traditional polar aprotic solvent with a safer alternative like THFA
should follow a logical workflow to ensure that reaction performance is maintained or improved.
This involves evaluating the physical and chemical properties of the proposed solvent, its
compatibility with the reaction conditions, and its impact on reaction kinetics and product purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetrahydrofurfuryl acetate as a safer alternative to
traditional polar aprotic solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166781#tetrahydrofurfuryl-acetate-as-a-safer-
alternative-to-traditional-polar-aprotic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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